Cas no 1261676-58-7 (2-Amino-6-nitrobenzamide)

• Product Name: 2-Amino-6-nitrobenzamide
• CAS No: 1261676-58-7
• MF: C₇H₇N₃O₃
• MW: 181.148781061172
• MDL: MFCD18389900
• CID: 1038679
• PubChem ID: 54407937
• Update Time: 2025-04-20

2-Amino-6-nitrobenzamide Chemical and Physical Properties

Names and Identifiers

• 2-Amino-6-nitrobenzamide
• BENZAMIDE, 2-AMINO-6-NITRO-
• DTXSID40711128
• AKOS016002320
• MFCD18389900
• DB-292902
• A856865
• 1261676-58-7
• SCHEMBL11328396
• 3-nitro-o-toluidinamid
• AS-33166

• MDL： MFCD18389900
• Inchi： 1S/C7H7N3O3/c8-4-2-1-3-5(10(12)13)6(4)7(9)11/h1-3H,8H2,(H2,9,11)
• InChI Key： VSBVFLVLPDTKPJ-UHFFFAOYSA-N
• SMILES： O=C(C1C(=CC=CC=1[N+](=O)[O-])N)N

Computed Properties

• Exact Mass: 181.04874109g/mol
• Monoisotopic Mass: 181.04874109g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 115Ų

Experimental Properties

• Density: 1.481±0.06 g/cm3 (20 ºC 760 Torr),
• Solubility: Slightly soluble (1.2 g/l) (25 º C),

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides